Cas no 1308278-69-4 (Cariprazine-d8)

• Product Name: Cariprazine-d8
• CAS No: 1308278-69-4
• MF: C₂₁H₃₂Cl₂N₄O
• MW: 427.410983085632
• CID: 5546440
• Update Time: 2025-10-28

Cariprazine-d8 Chemical and Physical Properties

Names and Identifiers

• Cariprazine-d8Q: What is Cariprazine-d8 Q: What is the CAS Number of Cariprazine-d8
• Cariprazine-d8

• Inchi： 1S/C21H32Cl2N4O/c1-25(2)21(28)24-17-8-6-16(7-9-17)10-11-26-12-14-27(15-13-26)19-5-3-4-18(22)20(19)23/h3-5,16-17H,6-15H2,1-2H3,(H,24,28)/t16-,17-
• InChI Key： KPWSJANDNDDRMB-QAQDUYKDSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(C([H])([H])C[C@H]2CC[C@H](NC(=O)N(C([H])([H])[H])C([H])([H])[H])CC2)CC1)Cl

Experimental Properties

• Solubility: DMSO (Slightly), Methanol (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Cariprazine-d8

Comprehensive Guide to Cariprazine-d8 (CAS No. 1308278-69-4): Properties, Applications, and Market Insights

Cariprazine-d8, a deuterated analog of the antipsychotic drug Cariprazine, has gained significant attention in pharmaceutical research due to its unique properties and applications. With the CAS number 1308278-69-4, this compound is widely used in drug metabolism studies, pharmacokinetic research, and as an internal standard in analytical chemistry. The deuterium substitution in Cariprazine-d8 enhances its stability, making it an invaluable tool for researchers investigating the behavior of Cariprazine in biological systems.

The growing demand for deuterated compounds in drug development has positioned Cariprazine-d8 as a critical reagent in modern pharmacology. Researchers often search for "Cariprazine-d8 uses" or "CAS 1308278-69-4 applications" to understand its role in advancing mental health treatments. This compound is particularly relevant in studies focusing on dopamine D₃ and D₂ receptors, where it helps elucidate the mechanisms of action of its parent molecule, Cariprazine.

One of the most frequently asked questions about Cariprazine-d8 is, "How does Cariprazine-d8 differ from Cariprazine?" The key difference lies in the replacement of eight hydrogen atoms with deuterium, which reduces metabolic degradation and improves the compound's utility in mass spectrometry and NMR studies. This property makes Cariprazine-d8 a preferred choice for quantitative analysis in complex biological matrices.

The synthesis of Cariprazine-d8 involves sophisticated techniques to ensure high isotopic purity, a topic often explored under "Cariprazine-d8 synthesis methods." Pharmaceutical companies and research institutions prioritize sourcing high-quality Cariprazine-d8 to ensure accurate and reproducible results in their studies. The compound's stability and specificity also make it a valuable asset in the development of new antipsychotic therapies.

Market trends indicate a rising interest in deuterated pharmaceuticals, with Cariprazine-d8 being a prime example. Searches for "Cariprazine-d8 suppliers" and "CAS 1308278-69-4 price" reflect the growing commercialization of this compound. As the pharmaceutical industry continues to explore personalized medicine and targeted therapies, the demand for specialized reagents like Cariprazine-d8 is expected to increase.

In conclusion, Cariprazine-d8 (CAS No. 1308278-69-4) plays a pivotal role in advancing drug research and development. Its unique properties, coupled with its applications in pharmacokinetics and analytical chemistry, make it an indispensable tool for scientists. As research into mental health treatments progresses, Cariprazine-d8 will undoubtedly remain at the forefront of innovative therapeutic strategies.